(4-Methoxypyridin-3-YL)methanamine
Overview
Description
“(4-Methoxypyridin-3-YL)methanamine” is a chemical compound with the molecular formula C7H10N2O . It has a molecular weight of 138.17 g/mol . The IUPAC name for this compound is (4-methoxy-3-pyridinyl)methanamine .
Molecular Structure Analysis
The InChI code for “(4-Methoxypyridin-3-YL)methanamine” is InChI=1S/C7H10N2O/c1-10-7-2-3-9-5-6(7)4-8/h2-3,5H,4,8H2,1H3 . The Canonical SMILES representation is COC1=C(C=NC=C1)CN .
Physical And Chemical Properties Analysis
“(4-Methoxypyridin-3-YL)methanamine” has a Hydrogen Bond Donor Count of 1 and a Hydrogen Bond Acceptor Count of 3 . It has a Rotatable Bond Count of 2 . The Topological Polar Surface Area is 48.1 Ų . The compound is also characterized by a Complexity of 97.6 .
Scientific Research Applications
Organic Synthesis
(4-Methoxypyridin-3-YL)methanamine: is utilized in organic synthesis, particularly in the formation of complex molecules. It serves as a versatile building block due to its ability to undergo various chemical reactions. For instance, it can be used in the synthesis of N-(pyridin-2-yl)amides and imidazo[1,2-a]pyridines from α-bromoketones and 2-aminopyridines under metal-free conditions .
Medicinal Chemistry
In medicinal chemistry, (4-Methoxypyridin-3-YL)methanamine derivatives are explored for their potential as pharmacophores. These compounds are integral to the development of new drugs due to their significant biological and therapeutic value .
Material Science
This compound finds applications in material science, particularly in the development of new methodologies for the conversion of amines to carbonyl compounds. Such transformations are crucial for synthesizing materials with specific properties .
Analytical Chemistry
(4-Methoxypyridin-3-YL)methanamine: plays a role in analytical chemistry as a reagent or intermediate. Its derivatives can be used to develop new analytical methods for various chemical analyses .
Environmental Studies
The environmental impact and behavior of (4-Methoxypyridin-3-YL)methanamine and its derivatives are studied to understand their fate in the environment and potential as environmentally benign alternatives to more harmful substances .
Biochemistry Research
In biochemistry research, (4-Methoxypyridin-3-YL)methanamine is used to study enzyme-catalyzed reactions and metabolic pathways. It can act as a substrate or inhibitor in enzymatic assays to elucidate biochemical processes .
Pharmacology
Pharmacological studies involve (4-Methoxypyridin-3-YL)methanamine to investigate its effects on biological systems, drug interactions, and potential therapeutic applications. It may contribute to the design of compounds with desired pharmacokinetic and pharmacodynamic properties .
properties
IUPAC Name |
(4-methoxypyridin-3-yl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O/c1-10-7-2-3-9-5-6(7)4-8/h2-3,5H,4,8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OVDCBJBPAPQXIE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=NC=C1)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
138.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Methoxypyridin-3-YL)methanamine | |
CAS RN |
1060805-04-0 |
Source
|
| Record name | (4-methoxypyridin-3-yl)methanamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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